2-[9-(4-ethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid

• IUPAC Name: 2-[9-(4-ethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid
• InChI: InChI=1S/C19H21N5O4/c1-3-12-5-7-13(8-6-12)22-9-4-10-23-15-16(20-18(22)23)21(2)19(28)24(17(15)27)11-14(25)26/h5-8H,3-4,9-11H2,1-2H3,(H,25,26)
• InChI Key: KJOMMXVIUFIXHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)O
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol

Description

2-[9-(4-ethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
BenchChem offers high-quality 2-[9-(4-ethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[9-(4-ethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research on Related Organic Compounds

Although direct studies on the specified compound were not identified, research on structurally complex organic compounds has been extensive, exploring their toxicological profiles, metabolic pathways, and potential therapeutic applications. For instance, studies on various organic acids and their derivatives have highlighted their roles in metabolic disorders, environmental exposure assessments, and the bioavailability of dietary polyphenols.

• Metabolic Pathways and Disorders : Research on organic compounds such as 4-hydroxyphenylpyruvic acid has elucidated their roles in human metabolism and associated disorders. Mutations in genes encoding enzymes involved in the metabolism of such compounds can lead to metabolic diseases like tyrosinemia type III and hawkinsinuria, demonstrating the importance of understanding these biochemical pathways (Tomoeda et al., 2000).

• Environmental Exposure to Organic Compounds : Studies have also focused on the environmental exposure of humans to various organic pesticides, providing insights into the distribution and potential health risks of these compounds. For example, the movement and deposition of organophosphorus pesticides within residences have been monitored to understand potential exposure routes (Lewis et al., 2001).

• Dietary Polyphenols and Bioavailability : The bioavailability of dietary polyphenols, such as ellagic acid from pomegranate juice, has been investigated to explore their antioxidant, anticancer, and antiatherosclerotic properties. These studies are crucial for understanding how complex organic compounds are absorbed and metabolized in the human body, potentially informing therapeutic applications (Seeram et al., 2004).